Cas no 13209-52-4 (16a-Methyl Prednisolone 21-Acetate)

• Product Name: 16a-Methyl Prednisolone 21-Acetate
• CAS No: 13209-52-4
• MF: C₂₄H₃₂O₆
• MW: 416.507287979126
• CID: 1063741
• PubChem ID: 22802023
• Update Time: 2025-04-20

16a-Methyl Prednisolone 21-Acetate Chemical and Physical Properties

Names and Identifiers

• 16α-Methyl Prednisolone 21-Acetate
• 16α-Methyl Prednisol
• [2-[(8S,9S,10R,11S,13S,14S,16R,17R)-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• 11β,17,21-Trihydroxy-16α-Methyl-pregna-1,4-diene-3,20-dione 21-Acetate
• (11β,16α)-21-(Acetyloxy)-11,17-dihydroxy-16-Methyl-pregna-1,4-diene-3,20-dione
• 13209-52-4
• 16
• A-Methyl Prednisolone 21-Acetate
• NS00076401
• 16a-Methyl Prednisolone 21-Acetate
• DTXSID70628391
• 16alpha-Methyl Prednisolone 21-Acetate
• 11beta,17,21-Trihydroxy-16alpha-methyl-pregna-1,4-diene-3,20-dione 21-Acetate; (11beta,16alpha)-21-(Acetyloxy)-11,17-dihydroxy-16-methyl-pregna-1,4-diene-3,20-dione; 16alpha-Methylprednisolone 21-Acetate;
• SCHEMBL7066042
• (11beta,16alpha)-11,17-Dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl acetate

• Inchi： 1S/C24H32O6/c1-13-9-18-17-6-5-15-10-16(26)7-8-22(15,3)21(17)19(27)11-23(18,4)24(13,29)20(28)12-30-14(2)25/h7-8,10,13,17-19,21,27,29H,5-6,9,11-12H2,1-4H3/t13-,17+,18+,19+,21-,22+,23+,24+/m1/s1
• InChI Key： QKTYVMYSLMOANV-GSTOSZRSSA-N
• SMILES： O[C@]1(C(COC(C)=O)=O)[C@H](C)C[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 416.22000
• Monoisotopic Mass: 416.21988874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 858
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.90000
• LogP: 2.37440